Cas no 13653-18-4 (phenyl 3-aminobenzenesulfonate)

• Product Name: phenyl 3-aminobenzenesulfonate
• CAS No: 13653-18-4
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1246968
• PubChem ID: 83634
• Update Time: 2025-04-20

phenyl 3-aminobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• phenyl 3-aminobenzenesulfonate
• benzenesulfonic acid, 3-amino-, phenyl ester
• 3-Aminobenzenesulfonic acid phenyl ester
• PHENYL 3-AMINOBENZENESULPHONATE
• SCHEMBL9116912
• CHJVFEINHNDFKC-UHFFFAOYSA-N
• DTXSID9065570
• 13653-18-4

• Inchi： 1S/C12H11NO3S/c13-10-5-4-8-12(9-10)17(14,15)16-11-6-2-1-3-7-11/h1-9H,13H2
• InChI Key： CHJVFEINHNDFKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39